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Compound of Interest

Compound Name:
2-Methoxy-1-

naphthalenemethanol

Cat. No.: B1301862 Get Quote

Technical Guide: 2-Methoxy-1-
naphthalenemethanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and relevant biological context of 2-Methoxy-1-naphthalenemethanol. The information is

intended to serve as a valuable resource for professionals engaged in chemical research and

drug development.

Chemical and Physical Properties
2-Methoxy-1-naphthalenemethanol is an organic compound featuring a naphthalene core

substituted with a methoxy and a hydroxymethyl group. Its chemical characteristics are

summarized below.
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Property Value Source

Molecular Formula C₁₂H₁₂O₂ [1][2][3]

Molecular Weight 188.23 g/mol [1][3]

CAS Number 40696-22-8 [1][2][3]

Appearance
White to light yellow to dark

green powder/crystal
[4]

Melting Point 100-104 °C [5]

Boiling Point 283.23 °C (estimated) [5]

Purity >98.0% (GC) [4]

Synonyms

1-(Hydroxymethyl)-2-

methoxynaphthalene, (2-

methoxynaphthalen-1-

yl)methanol

[2][4][6]

Synthesis of 2-Methoxy-1-naphthalenemethanol
A common and efficient method for the synthesis of 2-Methoxy-1-naphthalenemethanol is the

reduction of 2-Methoxy-1-naphthaldehyde. The use of sodium borohydride (NaBH₄) is favored

for its mild reaction conditions and high yields.

Experimental Protocol: Reduction of 2-Methoxy-1-
naphthaldehyde
This protocol details the procedure for the synthesis of 2-Methoxy-1-naphthalenemethanol.

Materials and Reagents:

2-Methoxy-1-naphthaldehyde

Sodium borohydride (NaBH₄)

Methanol
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Deionized Water

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Brine (saturated NaCl solution)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-

Methoxy-1-naphthaldehyde in methanol at room temperature.

Reduction: Cool the solution to 0 °C using an ice bath. Slowly add sodium borohydride in

small portions over 15-20 minutes, ensuring the temperature remains low to control the

exothermic reaction.

Reaction Monitoring: Stir the mixture at 0 °C and monitor the progress of the reaction using

Thin Layer Chromatography (TLC).

Quenching: Once the reaction is complete, slowly add deionized water to quench the excess

sodium borohydride.

Extraction: Add diethyl ether to the mixture and transfer it to a separatory funnel. Separate

the organic layer. Extract the aqueous layer twice more with diethyl ether.

Washing: Combine the organic extracts and wash them sequentially with deionized water

and brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter

off the drying agent and remove the solvent from the filtrate using a rotary evaporator to yield

the crude product.

Purification: Purify the crude 2-Methoxy-1-naphthalenemethanol by recrystallization from a

suitable solvent to obtain the final product.
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The following diagrams illustrate key processes related to naphthalenemethanol compounds.

Synthesis Workflow for 2-Methoxy-1-naphthalenemethanol

Starting Materials

Reaction Work-up Purification Final Product2-Methoxy-1-naphthaldehyde

Reduction in Methanol
(0°C)

Sodium Borohydride

Quenching
(Water)

Reaction Mixture Extraction
(Diethyl Ether)

Drying
(MgSO4)

Organic Layer Solvent Evaporation Recrystallization
Crude Product Pure 2-Methoxy-1-

naphthalenemethanol

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-Methoxy-1-naphthalenemethanol.
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Caption: Metabolic pathway of a related naphthalene derivative.

Biological Context
While 2-Methoxy-1-naphthalenemethanol itself is not extensively studied for direct biological

activity, related compounds such as 2-naphthalenemethanol are known to be involved in

metabolic processes. For instance, 2-naphthalenemethanol is a metabolite of 2-

methylnaphthalene, an environmental pollutant. The metabolic activation of 2-

methylnaphthalene, which proceeds through the formation of 2-naphthalenemethanol by

cytochrome P450 enzymes, can lead to the generation of reactive electrophilic intermediates

that cause cellular toxicity through covalent binding to proteins.[1] This highlights the

importance of understanding the metabolism of naphthalene derivatives in the context of

toxicology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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